4,6-dichloro-N-(2,4-difluorophenyl)-1,3,5-triazin-2-amine

• IUPAC Name: 4,6-dichloro-N-(2,4-difluorophenyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C9H4Cl2F2N4/c10-7-15-8(11)17-9(16-7)14-6-2-1-4(12)3-5(6)13/h1-3H,(H,14,15,16,17)
• InChI Key: PMDBPRSHHOBNSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC2=NC(=NC(=N2)Cl)Cl
• Molecular Formula: C9H4Cl2F2N4
• DSSTOX Substance ID: DTXSID701194996
• Molecular Weight: 277.05 g/mol
• CAS RN: 1736-51-2

Description

The compound 4,6-dichloro-N-(2,4-difluorophenyl)-1,3,5-triazin-2-amine is a derivative of 1,3,5-triazine, which is a class of nitrogen-containing heterocycles. The triazine ring is a versatile scaffold in medicinal chemistry and materials science due to its three nitrogen atoms that can participate in various chemical reactions.

Synthesis Analysis

The synthesis of triazine derivatives often involves the substitution of chloro groups in 2,4,6-trichloro-1,3,5-triazine with different nucleophiles. For example, the synthesis of 6-[N,N-bis(2-hydroxyethyl)amine]-2,4-dichloro-1,3,5-triazine was achieved by reacting cyanuric chloride (CYC) with diethanolamine (DEA) under optimal conditions, which included a specific molar ratio of reactants and temperature control . Similarly, although not directly related to the target compound, the synthesis of 4,6-bis(hetero)aryl- and 4-(hetero)aryl-6-methyl-substituted 1,3,5-triazin-2-amines was performed using cesium carbonate-promoted cotrimerization of aromatic nitriles with guanidine, highlighting the versatility of synthetic approaches for triazine derivatives .

Molecular Structure Analysis

The molecular structure of triazine derivatives can be elucidated using various spectroscopic techniques. For instance, the novel compound N-(2,6-dichlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazol-2-amine was characterized by FT-IR, 1H-NMR, LC-Mass, UV-Visible spectra, and single crystal X-ray diffraction, which revealed its crystallization in the triclinic system . Although the exact structure of this compound is not provided, similar analytical techniques would likely be employed for its characterization.

Chemical Reactions Analysis

Triazine derivatives are known for their reactivity towards nucleophilic substitution reactions. The study on 2,4,6-trichloro-1,3,5-triazine derivatives demonstrated selective reactivity with nucleophiles such as p-fluoroaniline and p-toluidine, suggesting that even deactivated mono-, di-, and trisubstituted products can undergo further substitution . This reactivity is crucial for the synthesis of various substituted triazine compounds, including the target molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of triazine derivatives can be inferred from studies on similar compounds. For example, the thermal stability of N-(2,6-dichlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazol-2-amine was assessed using TGA/DTA, and its electronic properties were studied through Frontier molecular orbital (FMO) analysis . These properties are important for understanding the behavior of triazine derivatives in different environments and for their potential applications.

Scientific Research Applications

Crystal Structure Analysis

The compound 4,6-dichloro-N-(2,4-difluorophenyl)-1,3,5-triazin-2-amine is used in crystal structure analysis. For example, its structural analog 4,6-dichloro-N-(2-chlorophenyl)-1,3,5-triazin-2-amine, a triazine fungicide, has been studied for its crystal structure, revealing weak hydrogen bonds and short contacts forming two-dimensional networks, and weak intermolecular π–π interactions resulting in a three-dimensional architecture (Jeon, Kim, Kang, & Kim, 2014).

Synthesis of Functionalized Fragments

This compound is also important in the synthesis of functionalized fragments. The Suzuki-Miyaura cross-coupling reaction has been applied to synthesize various functionalized dinucleophilic fragments using similar triazine compounds. These fragments are potential candidates for applications in host-guest chemistry, supramolecular catalysis, self-assembly, and other fields of supramolecular chemistry, as well as in medicinal chemistry (Naseer, Abbas, Hameed, & Farm, 2014).

Development of Nitrogen-rich Polymers

Additionally, the compound is utilized in the development of novel energetic nitrogen-rich polymers based on the 1,3,5-triazine ring. These polymers have potential applications in various fields due to their unique properties (Rezaii, Nazmi Miardan, Fathi, & Mahkam, 2022).

Amination Mechanism Studies

It is also used in studies exploring the amination mechanisms of substituted 1,3,5-triazines. Such research contributes to understanding the chemical behaviors and potential applications of triazine derivatives (Simig, Plas, & Landheer, 2010).

High-Energy Materials Development

Moreover, derivatives of this compound, like 4,6-diazido-N-(4,6-diazido-1,3,5-triazin-2-yl)-1,3,5-triazin-2-amine, have been synthesized and studied for their potential as high-energy materials. Such materials are of interest for various industrial and military applications (Chapyshev & Korchagin, 2017).